Cas no 850589-50-3 (3-Chloro-4-(piperidine-1-carbonyl)phenylboronic acid)

• Product Name: 3-Chloro-4-(piperidine-1-carbonyl)phenylboronic acid
• CAS No: 850589-50-3
• MF: C₁₂H₁₅BClNO₃
• MW: 267.516402482986
• MDL: MFCD07363775
• CID: 719754
• PubChem ID: 44119648
• Update Time: 2025-04-19

3-Chloro-4-(piperidine-1-carbonyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (3-Chloro-4-(piperidine-1-carbonyl)phenyl)boronic acid
• 3-Chloro-4-(1-piperidinylcarbonyl)benzeneboronic acid
• [3-chloro-4-(piperidine-1-carbonyl)phenyl]boronic acid
• 3-Chloro-4-(piperidin-1-ylcarbonyl)benzeneboronic acid
• 3-Chloro-4-(piperidine-1-carbonyl)phenylboronic acid
• Boronic acid,B-[3-chloro-4-(1-piperidinylcarbonyl)phenyl]-
• OR5815
• 850589-50-3
• (3-Chloro-4-(piperidine-1-carbonyl)phenyl)boronicacid
• W17990
• AKOS015848887
• AB30742
• 1-(4-BORONO-2-CHLOROBENZOYL)PIPERIDINE
• CS-0060806
• MFCD07363775
• AS-55675
• DTXSID60657352

• MDL： MFCD07363775
• Inchi： 1S/C12H15BClNO3/c14-11-8-9(13(17)18)4-5-10(11)12(16)15-6-2-1-3-7-15/h4-5,8,17-18H,1-3,6-7H2
• InChI Key： AQTGPCIHLDJZJF-UHFFFAOYSA-N
• SMILES： ClC1C=C(B(O)O)C=CC=1C(N1CCCCC1)=O

Computed Properties

• Exact Mass: 267.08300
• Monoisotopic Mass: 267.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.8A^2

Experimental Properties

• Density: 1.33
• Melting Point: 160-163
• Boiling Point: 498.6°C at 760 mmHg
• Flash Point: 255.4°C
• Refractive Index: 1.589
• PSA: 60.77000
• LogP: 0.58380

3-Chloro-4-(piperidine-1-carbonyl)phenylboronic acid Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：